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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed examination of the molecular weight of trans-2-
Aminocyclopentanol hydrochloride, a compound of interest in pharmaceutical research and
organic synthesis. This document outlines the compound's chemical formula and presents a
comprehensive breakdown of its molecular weight calculation based on the atomic weights of
its constituent elements. All quantitative data is summarized for clarity, and a visual
representation of the molecular weight derivation is provided.

Chemical Identity and Formula

trans-2-Aminocyclopentanol hydrochloride is a chiral amino alcohol used as a building
block in the synthesis of various chemical entities.

e Chemical Name: trans-2-Aminocyclopentanol hydrochloride
e CAS Number: 68327-11-7[1][2][3][4]

e Chemical Formula: CsH12CINOJ[1][3][5] or CsH1:NO-HCI[2][6][7][8]
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Both chemical formulas represent the same compound, with the latter emphasizing the
hydrochloride salt form. For the purpose of molecular weight calculation, the elemental
composition is identical. The established molecular weight for this compound is 137.61 g/mol .

[21[31[6]L 18]

Determination of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for trans-2-Aminocyclopentanol hydrochloride is based on the atomic
weights of carbon (C), hydrogen (H), chlorine (CI), nitrogen (N), and oxygen (O).

Table 1: Elemental Composition and Molecular Weight
Calculation

Atomic Weight Total Weight (

Element Symbol Count
(g/mol) g/mol )

Carbon C 5 12.011 60.055
Hydrogen H 12 1.008 12.096
Chlorine Cl 1 35.453 35.453
Nitrogen N 1 14.007 14.007
Oxygen O 1 15.999 15.999
Total 137.610

Experimental Protocols

The molecular weight of a compound like trans-2-Aminocyclopentanol hydrochloride is
typically confirmed using mass spectrometry.

Mass Spectrometry Protocol

o Sample Preparation: A dilute solution of trans-2-Aminocyclopentanol hydrochloride is
prepared in a suitable volatile solvent, such as methanol or acetonitrile.
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 lonization: The sample is introduced into the mass spectrometer and ionized, commonly
using Electrospray lonization (ESI) to generate protonated molecules [M+H]*.

e Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured by a mass
analyzer (e.g., quadrupole, time-of-flight).

o Data Interpretation: The resulting mass spectrum will show a peak corresponding to the
molecular ion of the free base (CsH11NO), from which the mass of the hydrochloride salt can

be inferred.

Visualizing Molecular Weight Calculation

The following diagram illustrates the logical relationship between the elemental composition
and the final calculated molecular weight.

Elemental Composition

Oxygen (O)
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5x12.011

Click to download full resolution via product page

Caption: Derivation of Molecular Weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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